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Compound of Interest

Compound Name: Enasidenib

Cat. No.: B560146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed protocols for the preparation, storage, and handling of

Enasidenib stock solutions for laboratory use, ensuring consistency and accuracy in

experimental results.

Chemical and Physical Properties
Enasidenib is a selective, oral, small-molecule inhibitor of the mutant isocitrate dehydrogenase

2 (IDH2) enzyme.[1] Accurate preparation of stock solutions is critical for in vitro and in vivo

studies. Key properties are summarized below.

Table 1: Chemical and Physical Data for Enasidenib

Property Value Reference

Molecular Formula C₁₉H₁₇F₆N₇O [2]

Molecular Weight 473.38 g/mol [2]

Appearance White solid powder [3]

Solubility in DMSO Up to 100 mg/mL (211.24 mM) [4]

Solubility in Ethanol 91 mg/mL (192.23 mM) [5]

Solubility in Water Insoluble (≤74 µg/mL) [6][7]
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Preparation of Enasidenib Stock Solution (for In
Vitro Use)
The most common solvent for preparing high-concentration stock solutions of Enasidenib for

in vitro experiments is dimethyl sulfoxide (DMSO).[2][8] It is recommended to use fresh,

anhydrous DMSO as it is hygroscopic and absorbed moisture can reduce the solubility of the

compound.[4][9]

Materials and Equipment:
Enasidenib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for a 10 mM Stock Solution in DMSO:
Pre-weighing Preparation: Before opening, bring the vial of Enasidenib powder to room

temperature to prevent condensation. Gently tap the vial to ensure all the powder is at the

bottom.[8]

Weighing: Accurately weigh the desired amount of Enasidenib powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.73 mg of Enasidenib.

Calculation: Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) = Mass (g)

0.010 mol/L x 0.001 L x 473.38 g/mol = 0.00473 g = 4.73 mg
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Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Enasidenib
powder. For the example above, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If

dissolution is difficult, sonicate the solution in an ultrasonic bath for short intervals.[2][8]

Gentle warming (not exceeding 50°C) can also be applied if necessary.[8]

Storage: Once fully dissolved, the stock solution is ready for use or storage.

Table 2: Example Volumes for Preparing Enasidenib Stock Solutions in DMSO

Desired
Concentration

Mass of Enasidenib
for 1 mL

Mass of Enasidenib
for 5 mL

Mass of Enasidenib
for 10 mL

1 mM 0.473 mg 2.37 mg 4.73 mg

5 mM 2.37 mg 11.83 mg 23.67 mg

10 mM 4.73 mg 23.67 mg 47.34 mg

50 mM 23.67 mg 118.35 mg 236.69 mg

Storage and Stability of Stock Solutions
Proper storage is crucial to maintain the integrity and activity of the Enasidenib stock solution.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes.[8][10]

Storage Conditions: Store the aliquots in tightly sealed vials at -20°C or -80°C.[10]

Table 3: Recommended Storage Conditions for Enasidenib
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Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [2]

4°C 2 years [2]

In DMSO -80°C 6 months to 1 year [2][11]

-20°C 1 to 6 months [2][3][11]

Note: If a solution is stored at -20°C for over a month, its efficacy should be re-verified.[10]

Preparation of Working Solutions for Cell-Based
Assays
Working solutions are prepared by diluting the high-concentration stock solution into a cell

culture medium or appropriate assay buffer.

Protocol for Serial Dilution:
Thawing: Thaw a single aliquot of the Enasidenib stock solution at room temperature.

Dilution: Dilute the stock solution directly into the cell culture medium to achieve the desired

final concentration. It is recommended to add the stock solution to the medium while

vortexing gently to minimize precipitation.

DMSO Concentration: Ensure the final concentration of DMSO in the working solution is

non-toxic to the cells, typically below 0.5%.[10] For sensitive cell lines, this may need to be

even lower (e.g., <0.1%).

Control: Always include a vehicle control in your experiments, which consists of the cell

culture medium with the same final concentration of DMSO as the treated samples.[10]

Precipitation: If precipitation is observed upon dilution in the aqueous medium, the working

solution can be sonicated to aid re-dissolution.[8]

Visual Workflows (Graphviz Diagrams)
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Workflow for Preparing Enasidenib Stock Solution
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Caption: Workflow for preparing Enasidenib stock solution.
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Workflow for Preparing Enasidenib Working Solution
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Caption: Workflow for preparing Enasidenib working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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